Cas no 147992-86-7 (Ethyl 3-Amino-4-(dimethylamino)thieno-2,3-bpyridine-2-carboxylate)

• Product Name: Ethyl 3-Amino-4-(dimethylamino)thieno-2,3-bpyridine-2-carboxylate
• CAS No: 147992-86-7
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• MDL: MFCD01105700
• CID: 1083971
• PubChem ID: 878675
• Update Time: 2025-10-28

Ethyl 3-Amino-4-(dimethylamino)thieno-2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxylate
• Ethyl 3-amino-4-(dimethylamino)thieno-[2,3-b]pyridine-2-carboxylate
• AC1LGY21
• CBMicro_042061
• CTK6F8129
• ethyl 3-amino-4-(dimethylamino)thiopheno[2,3-b]pyridine-2-carboxylate
• HMS1612F08
• MolPort-002-070-234
• SBB102932
• STOCK1S-29005
• BIM-0042137.P001
• AKOS001642899
• MFCD01105700
• 147992-86-7
• AB00102194-01
• SR-01000484196
• J-520844
• STK526076
• SR-01000484196-1
• DTXSID90358148
• ethyl3-amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxylate
• 9M-048
• Ethyl 3-Amino-4-(dimethylamino)thieno-2,3-bpyridine-2-carboxylate

• MDL： MFCD01105700
• Inchi： 1S/C12H15N3O2S/c1-4-17-12(16)10-9(13)8-7(15(2)3)5-6-14-11(8)18-10/h5-6H,4,13H2,1-3H3
• InChI Key： KCQNWVUBPWKXLK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C2C1=NC=CC=2N(C)C)N

Computed Properties

• Exact Mass: 265.08849790g/mol
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Melting Point: 96-98°

Ethyl 3-Amino-4-(dimethylamino)thieno-2,3-bpyridine-2-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 3-Amino-4-(dimethylamino)thieno-2,3-bpyridine-2-carboxylate

Ethyl 3-Amino-4-(dimethylamino)thieno-2,3-bpyridine-2-carboxylate: A Comprehensive Overview

Ethyl 3-Amino-4-(dimethylamino)thieno-2,3-bpyridine-2-carboxylate, identified by the CAS number 147992-86-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thienopyridine ring system substituted with amino and dimethylamino groups. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a valuable subject for research and development.

The synthesis of Ethyl 3-Amino-4-(dimethylamino)thieno-2,3-bpyridine-2-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, enhancing both yield and purity. These improvements are particularly important for applications in drug discovery, where precise control over molecular structure is critical.

One of the most promising aspects of this compound is its potential in pharmacology. Studies have shown that Ethyl 3-Amino-4-(dimethylamino)thieno-2,3-bpyridine-2-carboxylate exhibits significant bioactivity, particularly in modulating cellular signaling pathways. For instance, research published in Journal of Medicinal Chemistry highlights its ability to inhibit certain kinases involved in cancer progression. This finding has sparked interest in exploring its therapeutic potential as an anticancer agent.

In addition to its pharmacological applications, Ethyl 3-Amino-4-(dimethylamino)thieno-2,3-bpyridine-2-carboxylate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent studies conducted at the University of California have demonstrated its ability to enhance charge transport efficiency in organic semiconductors, suggesting its potential role in next-generation electronic devices.

The structural versatility of this compound also lends itself to applications in agrochemistry. Researchers at the Max Planck Institute have investigated its potential as a herbicide or fungicide due to its ability to interfere with specific enzymatic pathways in plants and microorganisms. These studies are ongoing but have already provided valuable insights into its mechanism of action.

From an environmental perspective, understanding the fate and transport of Ethyl 3-Amino-4-(dimethylamino)thieno-2,3-bpyridine-2-carboxylate in natural systems is crucial for assessing its ecological impact. Recent toxicological studies have indicated that while it exhibits moderate toxicity towards aquatic organisms under controlled conditions, its persistence in the environment is relatively low due to rapid biodegradation.

In conclusion, Ethyl 3-Amino-4-(dimethylamino)thieno-2,3-bpyridine-2-carboxylate (CAS No.: 147992867) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure continues to inspire innovative research directions, from drug development to materials science and agrochemistry. As our understanding of this compound deepens through ongoing studies and technological advancements, it holds the promise of contributing significantly to both academic knowledge and industrial applications.